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Introduction
Tungstosilicic acid hydrate, also known as silicotungstic acid hydrate, is a heteropoly acid with

the chemical formula H₄[Si(W₃O₁₀)₄]·xH₂O.[1] It is a white, crystalline powder that is highly

soluble in water and polar organic solvents.[2][3] Recognized for its strong Brønsted acidity,

thermal stability, and unique structure, this compound has emerged as a versatile tool in

various scientific disciplines.[2] For researchers in drug development and related fields,

tungstosilicic acid hydrate offers significant utility as a potent catalyst in organic synthesis, a

reagent in analytical chemistry, and a component in the formulation of advanced materials.[2][4]

This technical guide provides a comprehensive overview of tungstosilicic acid hydrate (CAS

12027-43-9), focusing on its core properties, experimental applications, and relevant protocols

to support its use in a research and development setting.

Core Properties and Data
The utility of tungstosilicic acid hydrate stems from its distinct chemical and physical properties.

The central silicon atom in the Keggin anion structure is key to its high acidity and stability.[5]

Quantitative data for this compound are summarized below.

Physical Properties
A summary of the key physical properties of tungstosilicic acid hydrate is presented in Table 1.
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Property Value References

Appearance
White to light yellow crystalline

powder or chunks.
[2][4]

Molecular Formula H₄[Si(W₃O₁₀)₄]·xH₂O [1]

Molecular Weight
2878.17 g/mol (anhydrous

basis)
[1][2]

Melting Point 25 °C [2][4]

Density 4.5 g/cm³ [2]

Solubility
Very soluble in water; soluble

in polar organic solvents.
[2][3]

Chemical and Safety Data
Table 2 outlines the primary chemical and safety information for tungstosilicic acid hydrate. Its

strong acidity is a defining characteristic.

Property Value / Information References

CAS Number 12027-43-9 [2]

Synonyms
Silicotungstic acid hydrate, 12-

Tungstosilicic acid hydrate
[2][6]

pH 1.98 (Acidic) [4]

Stability
Stable under normal

conditions.
[4]

Primary Hazards

Causes skin irritation and

serious eye irritation. May

cause respiratory irritation.

[7]

Storage

Store in a dry, cool, and well-

ventilated place. Keep

container tightly closed.

[4]
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Key Applications in Research and Drug
Development
Tungstosilicic acid hydrate is a multifaceted compound with applications spanning catalysis,

analytical procedures, and material science, many of which are integral to the drug discovery

and development pipeline.

Homogeneous and Heterogeneous Catalysis: Its strong acidity makes it an effective catalyst

for a wide range of organic reactions, including esterification, alkylation, and the synthesis of

heterocyclic compounds, which are common scaffolds in medicinal chemistry.[2][8]

Analytical Reagent: It is employed for the precipitation and quantification of alkaloids and

proteins, a crucial step in sample preparation and analysis.[9]

Histology: It is used as a component in developing solutions for specialized staining

protocols, aiding in the microscopic analysis of tissues.

Drug Formulation: While less documented with specific protocols, heteropoly acids are noted

for their potential role in drug formulation to enhance the solubility and bioavailability of

active pharmaceutical ingredients (APIs).[2]

Experimental Protocols and Methodologies
Detailed and reproducible experimental protocols are critical for successful research. The

following sections provide methodologies for key applications of tungstosilicic acid hydrate.

Synthesis of Tungstosilicic Acid Hydrate
This protocol describes the synthesis of the parent compound from sodium tungstate and

sodium silicate.

Materials:

Sodium tungstate dihydrate (Na₂WO₄·2H₂O)

Sodium silicate solution
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Concentrated hydrochloric acid (HCl)

Diethyl ether

Deionized water

Procedure:

Dissolve 15g of sodium tungstate dihydrate in 30mL of deionized water in a suitable flask.

Add 1.16g of sodium silicate solution.

Heat the mixture to just below boiling while stirring vigorously.

Over a period of 30 minutes, add concentrated HCl dropwise using a pipette.

Cool the solution to room temperature and filter.

To the filtrate, slowly add 5mL of concentrated HCl.

Transfer the solution to a separatory funnel and perform an extraction with 12mL of diethyl

ether. Three layers should form; if not, add more ether.

Withdraw and save the bottom layer. Repeat the extraction with the middle layer until the

yellow product is completely removed.

Combine the ether extracts and wash with a solution of 4mL of concentrated HCl and 4mL of

ether.

Separate the lower ether layer and place it in an evaporating dish.

Allow the ether to evaporate in a fume hood to yield the crystalline product.

Dry the sample and record the yield.
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Figure 1: Workflow for the laboratory synthesis of tungstosilicic acid.

Catalysis: Synthesis of Butyraldehyde Glycol Acetal
This protocol demonstrates the use of tungstosilicic acid supported on activated carbon as a

solid acid catalyst.

Materials:

Tungstosilicic acid hydrate

Activated Carbon

Nitric Acid (30% w/v)

Butyraldehyde

Glycol

Three-neck flask (100 ml), stirrer, reflux condenser, thermometer

Procedure:

Catalyst Preparation: a. Prepare a solution by dissolving 15.0g of tungstosilicic acid in 40mL

of deionized water. b. Treat 5.0g of activated carbon with 30% HNO₃ and heat under reflux

for 2 hours. c. Add the treated activated carbon to the tungstosilicic acid solution under

vigorous stirring and impregnate for 6 hours. d. Wash the resulting black solid with distilled

water and dry at 105°C for 24 hours. Store in a desiccator.
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Acetal Synthesis: a. Set up a 100mL three-neck flask with a stirrer, reflux condenser, and

thermometer. b. Charge the flask with butyraldehyde and glycol in a 1:1.5 molar ratio. c. Add

the prepared catalyst (H₄SiW₁₂O₄₀/C) at a mass ratio of 1.0% relative to the total reactants.

d. Heat the mixture and maintain the reaction for 1.0 hour. e. Monitor the reaction progress

and isolate the product upon completion.
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Figure 2: Experimental workflow for catalyzed acetal synthesis.
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Analytical Protocol: Protein Precipitation
This method uses a tungstic acid solution, prepared from sodium tungstate, to precipitate

proteins from a sample, which is a common step to remove interfering substances before

analysis.

Materials:

Sample containing protein

10% Sodium tungstate solution

0.33 mol/L Sulfuric acid solution

Deionized water

20mL volumetric flask

Centrifuge or filtration setup

Procedure:

Place a known quantity (e.g., 2mL) of the protein-containing sample into a 20mL volumetric

flask.

Add 14mL of deionized water.

Add 2.0mL of 10% sodium tungstate solution.

Add 2.0mL of 0.33 mol/L sulfuric acid solution. This reacts with sodium tungstate to form

tungstic acid in situ, which acts as the precipitating agent.

Shake the mixture vigorously.

Allow the mixture to stand for 30 minutes for the precipitate to fully form.

Separate the precipitated protein by filtration or centrifugation. The resulting supernatant is

cleared of the precipitated proteins.
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Figure 3: Logical workflow for protein precipitation using tungstic acid.
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Conclusion
Tungstosilicic acid hydrate (CAS 12027-43-9) is a powerful and versatile heteropoly acid with

significant applications for professionals in research and drug development. Its strong acidity

and stability make it an exceptional catalyst for synthesizing complex organic molecules and

potential drug candidates. Furthermore, its utility in analytical techniques such as protein

precipitation underscores its importance in sample preparation and bioanalysis. The detailed

protocols and structured data provided in this guide are intended to facilitate the effective and

safe implementation of this compound in the laboratory, empowering researchers to leverage

its unique properties to advance their scientific goals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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